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Compound of Interest

Compound Name: GS-493

Cat. No.: B15545206

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of the
selective SHP2 inhibitor, GS-493, in dimethyl sulfoxide (DMSO). Adherence to this protocol is
crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction

GS-493 is a potent and selective inhibitor of the protein tyrosine phosphatase SHP2 (PTPN11),
a key signaling node in various cellular processes.[1][2][3] Accurate preparation of a GS-493
stock solution is the first critical step for in vitro and in vivo studies investigating its therapeutic
potential. DMSO is a common solvent for dissolving many organic compounds for biological
assays.

Quantitative Data Summary

A clear understanding of the physicochemical properties of GS-493 is essential for its proper
handling and use. The table below summarizes the key quantitative data for GS-493.
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Property Value Source
Molecular Weight 510.44 g/mol [1]
Chemical Formula C21H14N60OsS [4]
Solubility in DMSO 1 mg/mL

Aliquot and freeze at -20°C
Recommended Storage o
after reconstitution.

Stable for up to 3 months at

Stock Solution Stability
-20°C.

Experimental Protocol: Preparation of a 10 mM GS-
493 Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of GS-493 in DMSO.
Materials:

e GS-493 powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile pipette tips

Procedure:

o Equilibrate Reagents: Allow the GS-493 powder and DMSO to reach room temperature
before use. This prevents condensation from forming on the compound and in the solvent.

» Weighing GS-493:
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o Tare a clean, empty microcentrifuge tube on the analytical balance.

o Carefully weigh out 5.10 mg of GS-493 powder into the tared microcentrifuge tube.

e Adding DMSO:

o Using a calibrated pipette, add 1 mL of DMSO to the microcentrifuge tube containing the
GS-493 powder.

e Dissolution:
o Cap the tube securely.

o Vortex the solution vigorously for 1-2 minutes until the GS-493 powder is completely
dissolved. Visually inspect the solution to ensure no solid particles remain. Gentle warming
in a 37°C water bath can be used to aid dissolution if necessary, but avoid excessive heat.

 Aliquoting:

o Once the GS-493 is fully dissolved, dispense the 10 mM stock solution into smaller, single-
use aliquots in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can
degrade the compound.

o Storage:

o Store the aliquots at -20°C. As per supplier information, stock solutions are stable for up to
3 months when stored under these conditions.

Safety Precautions:

» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling GS-493 and DMSO.

e Work in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for GS-493 and DMSO for detailed safety information.
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Signaling Pathway and Experimental Workflow
Visualization

The following diagrams illustrate the role of SHP2 in cellular signaling and the workflow for

preparing the GS-493 stock solution.
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Caption: SHP2's role in the RAS/MAPK signaling pathway and its inhibition by GS-493.
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Caption: Experimental workflow for preparing a 10 mM GS-493 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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